Cas no 823220-30-0 (3-Isoxazolecarboxamide, N-hydroxy-5-[[(4-methylphenyl)sulfinyl]methyl]-)

• Product Name: 3-Isoxazolecarboxamide, N-hydroxy-5-[[(4-methylphenyl)sulfinyl]methyl]-
• CAS No: 823220-30-0
• MF: C₁₂H₁₂N₂O₄S
• MW: 280.299681663513
• CID: 694439
• PubChem ID: 11242956
• Update Time: 2025-04-19

3-Isoxazolecarboxamide, N-hydroxy-5-[[(4-methylphenyl)sulfinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxamide, N-hydroxy-5-[[(4-methylphenyl)sulfinyl]methyl]-
• N-hydroxy-5-[(4-methylphenyl)sulfinylmethyl]-1,2-oxazole-3-carboxamide
• CHEMBL187639
• 823220-30-0
• DTXSID40459917
• SCHEMBL5460741
• N-Hydroxy-5-((p-tolylsulfinyl)methyl)isoxazole-3-carboxamide

• Inchi： 1S/C12H12N2O4S/c1-8-2-4-10(5-3-8)19(17)7-9-6-11(14-18-9)12(15)13-16/h2-6,16H,7H2,1H3,(H,13,15)
• InChI Key： NHXCNUPMDADWBB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CC1=CC(C(NO)=O)=NO1)=O

Computed Properties

• Exact Mass: 280.05177804g/mol
• Monoisotopic Mass: 280.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 112Ų